Cas no 1805220-17-0 (Methyl 3-bromo-6-methyl-2-nitrobenzoate)

• Product Name: Methyl 3-bromo-6-methyl-2-nitrobenzoate
• CAS No: 1805220-17-0
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 4949483
• Update Time: 2025-10-18

Methyl 3-bromo-6-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-methyl-2-nitrobenzoate

• Inchi： 1S/C9H8BrNO4/c1-5-3-4-6(10)8(11(13)14)7(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： WHLIZHLOCOKRDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C(=O)OC)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1

Additional information on Methyl 3-bromo-6-methyl-2-nitrobenzoate

Methyl 3-Bromo-6-Methyl-2-Nitrobenzoate: A Comprehensive Overview

Methyl 3-bromo-6-methyl-2-nitrobenzoate, also known by its CAS number CAS No: 1805220-17-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl group, a bromine atom, and a nitro group attached to a benzoate ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various research and industrial applications.

The synthesis of methyl 3-bromo-6-methyl-2-nitrobenzoate involves a series of carefully controlled reactions, including nitration, bromination, and esterification processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in diverse applications. Researchers have explored its potential in areas such as drug development, agrochemicals, and advanced materials.

One of the most promising applications of methyl 3-bromo-6-methyl-2-nitrobenzoate lies in its role as an intermediate in the synthesis of bioactive compounds. The nitro group is known to exhibit strong electron-withdrawing effects, which can enhance the reactivity of the molecule in various chemical transformations. This property has been exploited in the development of novel pharmaceutical agents targeting specific biological pathways.

In addition to its role in drug discovery, methyl 3-bromo-6-methyl-2-nitrobenzoate has shown potential in the field of agrochemistry. Its ability to interact with plant enzymes and influence metabolic pathways makes it a candidate for developing new classes of pesticides and herbicides. Recent studies have demonstrated its efficacy in controlling certain agricultural pests without adverse effects on non-target species.

The environmental impact of methyl 3-bromo-6-methyl-2-nitrobenzoate has also been a focus of recent research. Scientists are investigating its biodegradation pathways and assessing its potential risks to aquatic ecosystems. Preliminary findings suggest that under specific conditions, the compound can undergo rapid microbial degradation, reducing its persistence in the environment.

From a materials science perspective, methyl 3-bromo-6-methyl-2-nitrobenzoate exhibits interesting optical and electronic properties due to its conjugated aromatic system. These characteristics make it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Ongoing research aims to optimize its performance for these purposes.

In conclusion, methyl 3-bromo-6-methyl-2-nitrobenzoate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.